Cas no 90105-73-0 (Benzenemethanaminium, N,N-diethyl-N-tetradecyl-, bromide)
90105-73-0 structure
Product Name:Benzenemethanaminium, N,N-diethyl-N-tetradecyl-, bromide
CAS No:90105-73-0
MF:C25H46BrN
MW:440.54344701767
CID:794046
PubChem ID:71430297
Update Time:2025-04-19
Benzenemethanaminium, N,N-diethyl-N-tetradecyl-, bromide Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanaminium, N,N-diethyl-N-tetradecyl-, bromide
- benzyl-diethyl-tetradecylazanium,bromide
- N-Benzyl-N,N-diethyltetradecan-1-aminium bromide
- DTXSID80848922
- 90105-73-0
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- Inchi: 1S/C25H46N.BrH/c1-4-7-8-9-10-11-12-13-14-15-16-20-23-26(5-2,6-3)24-25-21-18-17-19-22-25;/h17-19,21-22H,4-16,20,23-24H2,1-3H3;1H/q+1;/p-1
- InChI Key: FSBPDACSSBERRL-UHFFFAOYSA-M
- SMILES: [Br-].[N+](CC)(CC)(CC1C=CC=CC=1)CCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 439.28136g/mol
- Monoisotopic Mass: 439.28136g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 27
- Rotatable Bond Count: 17
- Complexity: 289
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
Benzenemethanaminium, N,N-diethyl-N-tetradecyl-, bromide Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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